Cas no 110211-08-0 (1,3-Butanediol, 4-(phenylthio)-)

1,3-Butanediol, 4-(phenylthio)- structure
110211-08-0 structure
Product name:1,3-Butanediol, 4-(phenylthio)-
CAS No:110211-08-0
MF:C10H14O2S
MW:198.281961917877
CID:1191451

1,3-Butanediol, 4-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butanediol, 4-(phenylthio)-
    • Inchi: 1S/C10H14O2S/c11-7-6-9(12)8-13-10-4-2-1-3-5-10/h1-5,9,11-12H,6-8H2
    • InChI Key: XWHUVBQVIRYZNC-UHFFFAOYSA-N
    • SMILES: C(O)CC(O)CSC1=CC=CC=C1

Computed Properties

  • Exact Mass: 198.07152

Experimental Properties

  • Density: 1.19±0.1 g/cm3(Predicted)
  • Boiling Point: 382.4±32.0 °C(Predicted)
  • PSA: 40.46
  • pka: 13.95±0.20(Predicted)

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